Cas no 14618-59-8 (tert-Butyl p-Tolylcarbamate)

• Product Name: tert-Butyl p-Tolylcarbamate
• CAS No: 14618-59-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD07127718
• CID: 1316175
• PubChem ID: 4935486
• Update Time: 2025-04-20

tert-Butyl p-Tolylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (4-methylphenyl)-, 1,1-dimethylethyl ester
• 4-Me-Ph-NHBoc
• tert-butyl p-tolylcarbaMate
• tert-Butyl N-(4-Methylphenyl)carbaMate
• tert-butyl (4-methylphenyl)carbamate
• AKOS000501029
• Carbamic acid, N-(4-methylphenyl)-, 1,1-dimethylethyl ester
• t-butyl N-(4-methylphenyl)carbamate
• MFCD07127718
• tert-butylp-tolylcarbamate
• 4-(Boc-amino)-toluene
• STL065434
• CS-0153053
• SB78289
• SCHEMBL178373
• p-tolyl-carbamic acid tert-butyl ester
• DTXSID50406851
• EN300-199862
• AMY14079
• GNUJXPOJGTXSEZ-UHFFFAOYSA-N
• 14618-59-8
• tert-Butyl p-Tolylcarbamate

• MDL： MFCD07127718
• Inchi： 1S/C12H17NO2/c1-9-5-7-10(8-6-9)13-11(14)15-12(2,3)4/h5-8H,1-4H3,(H,13,14)
• InChI Key： GNUJXPOJGTXSEZ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

tert-Butyl p-Tolylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)